Cas no 1448126-32-6 (1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one)

• Product Name: 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one
• CAS No: 1448126-32-6
• MF: C₁₅H₁₉BrN₂O₂
• MW: 339.227563142776
• CID: 5366203
• Update Time: 2025-05-20

1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-bromopyridin-2-yl)oxypiperidin-1-yl]pent-4-en-1-one
• 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one

• Inchi： 1S/C15H19BrN2O2/c1-2-3-6-14(19)18-10-7-12(8-11-18)20-15-13(16)5-4-9-17-15/h2,4-5,9,12H,1,3,6-8,10-11H2
• InChI Key： AGKZJLQJYMIOKF-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NC=CC=C2Br)CC1)(=O)CCC=C

Additional information on 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one

Compound CAS No. 1448126-32-6: 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one

The compound with CAS No. 1448126-32-6, named 1-{4-[(3-bromopyridin-2-yl)oxy]piperidin-1-yl}pent-4-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring, a pyridine moiety, and a ketone group. The 3-bromopyridin substituent plays a crucial role in determining the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its unique structure makes it an ideal candidate for exploring novel synthetic pathways and for investigating its role in various chemical reactions. For instance, researchers have utilized this compound in Stille coupling reactions to construct biologically relevant frameworks. The presence of the piperidine ring provides a rigid scaffold that can be further functionalized to enhance its pharmacokinetic properties.

The pentenone moiety in the molecule is another key feature that contributes to its versatility. This group is known to participate in conjugate additions and other pericyclic reactions, making it a valuable component in organic synthesis. Moreover, the 3-bromopyridine substituent introduces electronic effects that can modulate the reactivity of the molecule, making it suitable for applications in medicinal chemistry.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzyme targets. Preclinical studies have demonstrated its ability to modulate key signaling pathways, which could potentially lead to the development of new therapeutic agents. The piperidine ring and the pyridine moiety are believed to interact with specific binding sites on target proteins, thereby influencing their activity.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during its synthesis. This has been particularly important for ensuring the scalability of the process for potential large-scale production.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its applications in drug discovery and materials science. Its unique combination of structural features positions it as a valuable tool for researchers aiming to develop innovative solutions in these fields.